Cas no 78-94-4 (3-Buten-2-one (90%) (Stabilized with <1% Hydroquinone))
Methyl vinyl ketone, also known as butenone,Is the simplest α,β-Unsaturated ketone.Volatile colorless liquid with pungent odor.combustible.Soluble in water\methanol\ethanol\Ether\acetone\Glacial acetic acid,Slightly soluble in hydrocarbons.Toxic,To skin\eye\Irritation of nasal and throat mucosa,Visual impairment.It's a synthetic vitaminA\Steroids\Alkylating agent\Cationic resin\Important raw material of film emulsifier.
78-94-4 structure
3-Buten-2-one (90%) (Stabilized with <1% Hydroquinone)
3-Buten-2-one (90%) (Stabilized with <1% Hydroquinone) Properties
Names and Identifiers
-
- Methyl vinyl ketone
- 1-Buten-3-on
- 1-Propen-3-one
- 2-Butenone
- 3-Buten-2-on
- 3-Buten-2-one(stab.)
- 3-Butene-2-one
- 3-Oxo-1-butene
- 3-Oxobutene
- 1-Buten-3-one
- 3-Buten-2-one
- but-3-en-2-one
- Butenone
- Methylene acetone
- metyl vinyl ketone
- Vinyl methyl ketone
- MVK
- +Expand
-
- MFCD00008777
- FUSUHKVFWTUUBE-UHFFFAOYSA-N
- 1S/C4H6O/c1-3-4(2)5/h3H,1H2,2H3
- C=CC(=O)C
- 506021
Computed Properties
- 70.04190
- 0
- 1
- 1
- 70.041864811 g/mol
- 5
- 54.7
- 0
- 0
- 0
- 0
- 0
- 1
- 0.5
- 2
- 0
- 17.1Ų
- 70.09
Experimental Properties
- 0.76140
- 17.07000
- 14,6134
- 1.41-1.412
- MISCIBLE
- 80 ºC
- -7°C
- 310 mm Hg ( 55 °C)
- -7 ºC
- greater than or equal to 100 mg/mL at 72° F (NTP, 1992)
- Colorless or yellow liquid with pungent smell [1]
- Stable. Incompatible with strong bases, strong oxidizing agents, strong reducing agents. Heat and light sensitive. May undergo autopolymerization. Highly flammable. Refrigerate.
- Soluble in water, alcohol and other organic solvents, slightly soluble in hydrocarbons [13]
- 0.864
- Index of refraction: 1.4086 at 20 °C/D
- Pungent odor
3-Buten-2-one (90%) (Stabilized with <1% Hydroquinone) Related Literature
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Louis C. Morrill,Daniel G. Stark,James E. Taylor,Siobhan R. Smith,James A. Squires,Agathe C. A. D'Hollander,Carmen Simal,Peter Shapland,Timothy J. C. O'Riordan,Andrew D. Smith Org. Biomol. Chem. 2014 12 9016
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2. Sulfinyl-controlled formation of diastereoisomerically pure tricarbonyl(oxadiene)iron(0) complexes and a diastereoisomerically pure tetracarbonyl(alkene)iron(0) complexArthur Ibbotson,Ana C. Reduto dos Reis,Stephen P. Saberi,Alexandra M. Z. Slawin,Susan E. Thomas,Gary J. Tustin,David J. Williams J. Chem. Soc. Perkin Trans. 1 1992 1251
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Mathias Prado Pereira,Rafaela de Souza Martins,Marcone Augusto Leal de Oliveira,Fernanda Irene Bombonato RSC Adv. 2018 8 23903
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4. Regio- and stereo-selectivity issues in radical brominations of allylic units of vinylogous esters/carbonates bearing the 2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl auxiliary and in nucleophilic displacements of the derived allylic bromidesA. Paula Esteves,Ana M. Freitas,Clive M. Raynor,Richard J. Stoodley J. Chem. Soc. Perkin Trans. 1 2000 1753
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Christopher D. Gabbutt,B. Mark Heron,Thomas Lilly,Ochola W. Ogwang,Dimitrios Zonidis Org. Biomol. Chem. 2021 19 6431
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Yu Liu,Michael P. Doyle Org. Biomol. Chem. 2012 10 6388
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Xiaobo Liu,Yawen Liu,Pan Li,Jiangfan Yang,Fang Wang,Eunhye Kim,Yuanyuan Wu,Puming He,Bo Li,Youying Tu RSC Adv. 2021 11 12074
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Xiaobo Liu,Yawen Liu,Pan Li,Jiangfan Yang,Fang Wang,Eunhye Kim,Yuanyuan Wu,Puming He,Bo Li,Youying Tu RSC Adv. 2021 11 12074
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9. K2CO3-accelerated amidation of carboxylic acids using α-oxo ketene-N,S-acetals as amine surrogatesHaifeng Yu,Xue Zhang,Liangliang Li,Hui Luo,Guangbo Che Org. Chem. Front. 2023 10 686
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Song-Lin Zhang,Zhu-Qin Deng Org. Biomol. Chem. 2016 14 7282
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Carlos E. Canosa-Mas,Mark L. Flugge,Martin D. King,Richard P. Wayne Phys. Chem. Chem. Phys. 2005 7 643
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